Cas no 2639457-74-0 (ethyl 2-4-(piperidin-4-yloxy)phenylacetate)

• Product Name: ethyl 2-4-(piperidin-4-yloxy)phenylacetate
• CAS No: 2639457-74-0
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5642663
• PubChem ID: 139812220
• Update Time: 2025-06-27

ethyl 2-4-(piperidin-4-yloxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(piperidin-4-yloxy)phenyl]acetate
• EN300-27782669
• 2639457-74-0
• ethyl 2-4-(piperidin-4-yloxy)phenylacetate

• Inchi： 1S/C15H21NO3/c1-2-18-15(17)11-12-3-5-13(6-4-12)19-14-7-9-16-10-8-14/h3-6,14,16H,2,7-11H2,1H3
• InChI Key： IUMXBCWWAKJWBX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC(=O)OCC)=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 2-4-(piperidin-4-yloxy)phenylacetate

Ethyl 2-(4-(Piperidin-4-yloxy)Phenyl)Acetate: A Comprehensive Overview

Ethyl 2-(4-(Piperidin-4-yloxy)Phenyl)Acetate, identified by the CAS number 2639457-74-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure featuring a piperidine ring and an ester group, has garnered attention due to its potential applications in drug design and development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The structural elucidation of ethyl 2-(4-(piperidin-4-yloxy)phenyl)acetate reveals a complex interplay of functional groups. The piperidine moiety, a six-membered ring containing one nitrogen atom, contributes to the compound's stability and bioavailability. The ester group, on the other hand, plays a crucial role in enhancing the compound's solubility and permeability across biological membranes. These structural features make it an ideal scaffold for further chemical modifications aimed at improving its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 2-(4-(piperidin-4-yloxy)phenyl)acetate. Researchers have employed various methodologies, including nucleophilic substitution and esterification reactions, to optimize the synthesis process. These methods not only ensure high yields but also minimize the use of hazardous reagents, aligning with the principles of green chemistry.

In terms of pharmacological activity, ethyl 2-(4-(piperidin-4-yloxy)phenyl)acetate has shown promising results in preclinical studies. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, recent research has explored its effects on neuronal cells, indicating possible applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's ability to modulate cellular signaling pathways has also been investigated. For instance, studies have shown that ethyl 2-(4-(piperidin-4-yloxy)phenyl)acetate can interact with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. This interaction highlights its potential as a lead compound for developing novel drugs targeting GPCR-mediated diseases.

Moreover, computational modeling techniques have been employed to predict the compound's binding affinity and selectivity towards various biological targets. These studies have provided valuable insights into the molecular interactions that govern its pharmacological activity, paving the way for rational drug design.

In conclusion, ethyl 2-(4-(piperidin-4-yloxy)phenyl)acetate represents a compelling candidate for further exploration in drug discovery. Its unique structure, coupled with its promising pharmacological profile, positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound holds the potential to contribute significantly to the development of innovative therapeutic agents.